Cas no 2229118-80-1 (tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate)
tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate
- tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate
- 2229118-80-1
- EN300-1888230
-
- Inchi: 1S/C14H26F2N2O2/c1-13(2,3)20-12(19)18-9-11(8-17)10-4-6-14(15,16)7-5-10/h10-11H,4-9,17H2,1-3H3,(H,18,19)
- InChI Key: PEVNPSWUOIJLHG-UHFFFAOYSA-N
- SMILES: FC1(CCC(CC1)C(CN)CNC(=O)OC(C)(C)C)F
Computed Properties
- Exact Mass: 292.19623440g/mol
- Monoisotopic Mass: 292.19623440g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1888230-0.05g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 0.05g |
$1056.0 | 2023-09-18 | ||
| Enamine | EN300-1888230-0.1g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 0.1g |
$1106.0 | 2023-09-18 | ||
| Enamine | EN300-1888230-0.25g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 0.25g |
$1156.0 | 2023-09-18 | ||
| Enamine | EN300-1888230-0.5g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 0.5g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-1888230-1.0g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1888230-2.5g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 2.5g |
$2464.0 | 2023-09-18 | ||
| Enamine | EN300-1888230-5.0g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 5g |
$3645.0 | 2023-06-01 | ||
| Enamine | EN300-1888230-10.0g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 10g |
$5405.0 | 2023-06-01 | ||
| Enamine | EN300-1888230-1g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 1g |
$1256.0 | 2023-09-18 | ||
| Enamine | EN300-1888230-5g |
tert-butyl N-[3-amino-2-(4,4-difluorocyclohexyl)propyl]carbamate |
2229118-80-1 | 5g |
$3645.0 | 2023-09-18 |
tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate
Research Brief on tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate (CAS: 2229118-80-1)
This research brief provides an in-depth analysis of the latest advancements related to the chemical compound tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate (CAS: 2229118-80-1). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The brief synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of its synthesis, biological activity, and therapeutic potential.
The compound tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate is a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its role as a precursor in the development of novel protease inhibitors and G-protein-coupled receptor (GPCR) modulators. The presence of the 4,4-difluorocyclohexyl moiety enhances its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.
One of the most notable applications of this compound is in the synthesis of small-molecule drugs targeting neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors of beta-secretase (BACE1), a key enzyme implicated in the pathogenesis of Alzheimer's disease. The study reported that derivatives of tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate exhibited potent inhibitory activity with IC50 values in the nanomolar range, along with favorable blood-brain barrier permeability.
In addition to its neurological applications, recent patent filings have revealed its utility in the development of anti-inflammatory agents. A 2022 patent by a leading pharmaceutical company disclosed a series of compounds derived from tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate that selectively inhibit the NLRP3 inflammasome, a critical mediator of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the compound's versatility as a scaffold for drug design.
The synthesis of tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate has also seen methodological improvements in recent years. A 2023 paper in Organic Process Research & Development described a scalable, high-yield route utilizing continuous flow chemistry, which significantly reduces production costs and environmental impact. This advancement is expected to facilitate its broader adoption in industrial-scale pharmaceutical manufacturing.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent preclinical studies have identified issues related to cytochrome P450-mediated metabolism, which may necessitate structural modifications to improve metabolic stability. Ongoing research is focused on addressing these limitations while preserving the compound's therapeutic efficacy.
In conclusion, tert-butyl N-3-amino-2-(4,4-difluorocyclohexyl)propylcarbamate (CAS: 2229118-80-1) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a versatile intermediate, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in the development of next-generation therapeutics. Future research should prioritize the optimization of its derivatives for clinical translation, particularly in the areas of neurology and inflammation.
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